N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H20N4O/c1-26-15-19(14-25-26)21-10-9-16(12-23-21)13-24-22(27)11-18-7-4-6-17-5-2-3-8-20(17)18/h2-10,12,14-15H,11,13H2,1H3,(H,24,27)
• InChI Key: ZQKHIMUZMQIFSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=C(C=C2)CNC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol

Description

This compound is a complex organic molecule that contains a pyrazole ring and a naphthalene moiety. Pyrazole is a five-membered ring with two nitrogen atoms, and naphthalene is a polycyclic aromatic hydrocarbon composed of two fused benzene rings. The presence of these functional groups could potentially give this compound various chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and infrared spectroscopy (IR).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For instance, the presence of the pyrazole ring could make the compound polar and potentially soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some pyrazole derivatives are known to inhibit certain enzymes, acting as potential therapeutic agents.

Future Directions

The future research on this compound could involve exploring its potential applications, particularly in medicinal chemistry given the biological activity exhibited by some pyrazole derivatives.